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Compound of Interest

Compound Name: 2-Phenyl-1,3-propanediol

Cat. No.: B123019 Get Quote

Essential Safety and Handling Guide for 2-Phenyl-
1,3-propanediol
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of 2-Phenyl-1,3-propanediol, ensuring operational safety and proper

disposal.

Chemical Identifier:

Name: 2-Phenyl-1,3-propanediol

CAS Number: 1570-95-2

Molecular Formula: C₉H₁₂O₂

Molecular Weight: 152.19 g/mol

Hazard Identification and GHS Classification
2-Phenyl-1,3-propanediol is classified as causing serious eye damage.[1][2][3]

GHS Pictogram: GHS05 (Corrosion)

Signal Word: Danger
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Hazard Statement: H318 - Causes serious eye damage.[1][2][3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Phenyl-1,3-propanediol. The

following table summarizes the recommended PPE for various laboratory scenarios.

Scenario Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing/Transf

erring (Solid)

Safety glasses

with side-shields

or safety

goggles.[1]

Impervious

gloves (e.g.,

nitrile,

neoprene).

Laboratory coat

or apron.

If dust is

generated, a

NIOSH-approved

respirator for

dusts is

recommended.

Dissolving/Mixing

(in solution)

Safety glasses

with side-shields

or safety

goggles.

Impervious

gloves.
Laboratory coat.

Not generally

required if

performed in a

well-ventilated

area or fume

hood.

Heating/Refluxin

g

Safety goggles

or a face shield.

Impervious

gloves.
Laboratory coat.

Work should be

conducted in a

fume hood to

avoid inhalation

of any potential

vapors.

Accidental Spill

Cleanup

Safety goggles

and a face

shield.

Heavy-duty

impervious

gloves.

Chemical-

resistant apron

or coveralls.

A NIOSH-

approved

respirator with an

appropriate

cartridge for

organic vapors

and particulates

is recommended.
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Operational Plan: Safe Handling Procedures
Adherence to a systematic operational plan is crucial for minimizing risks associated with the

handling of 2-Phenyl-1,3-propanediol.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from strong oxidizing agents.[4]

Protect from light.[4]

2. Weighing and Dispensing:

Perform in a designated area, preferably within a chemical fume hood or on a bench with

localized exhaust ventilation to minimize dust inhalation.

Use appropriate tools (e.g., spatula, weigh boat) to handle the solid material.

Avoid creating dust.

3. Use in Experiments (Mixing, Reacting):

When dissolving or mixing, add the solid to the solvent slowly to avoid splashing.

If heating is required, use a well-controlled heating source (e.g., heating mantle, oil bath) and

conduct the procedure within a fume hood.

Ensure all equipment is properly assembled and secured.

Disposal Plan
Proper disposal of 2-Phenyl-1,3-propanediol and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:
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All solid waste contaminated with 2-Phenyl-1,3-propanediol (e.g., weigh boats, gloves,

paper towels) should be collected in a designated, labeled hazardous waste container.

Unused or waste 2-Phenyl-1,3-propanediol should be disposed of as hazardous chemical

waste.

Do not mix with other waste streams unless compatibility is confirmed.

2. Containerization and Labeling:

Use a suitable, sealable container for waste collection.

Clearly label the waste container with "Hazardous Waste," the chemical name "2-Phenyl-
1,3-propanediol," and the associated hazards (Corrosive - Eye Damage).

3. Storage and Disposal:

Store the waste container in a designated hazardous waste accumulation area.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor.

Do not dispose of 2-Phenyl-1,3-propanediol down the drain or in regular trash.[5]

Emergency Procedures: First Aid
If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

[1][4]

If on skin: Wash off with soap and plenty of water. Consult a physician if irritation persists.[1]

[4]

If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][4]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]
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Visual Workflow Guides
The following diagrams illustrate critical safety workflows for handling 2-Phenyl-1,3-
propanediol.
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Chemical Spill Occurs

Spill of 2-Phenyl-1,3-propanediol

Evacuate Immediate Area

Alert Supervisor and EHS

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Respirator)

Contain the Spill with Absorbent Material

Carefully Collect Contaminated Material

Place in Labeled Hazardous Waste Container

Decontaminate the Spill Area

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2-Phenyl-1,3-propanediol.
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Hazard Assessment

Handling 2-Phenyl-1,3-propanediol?

What is the task?

Weighing/Transferring (Solid)

Solid Handling

Dissolving/Mixing

Solution Prep

Heating/Refluxing

Reaction

Spill Cleanup

Emergency

Safety Glasses, Gloves, Lab Coat
(Respirator if dusty) Safety Glasses, Gloves, Lab Coat Safety Goggles/Face Shield, Gloves, Lab Coat

(in Fume Hood) Goggles, Face Shield, Heavy-Duty Gloves, Respirator

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Phenyl-
1,3-propanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123019#personal-protective-equipment-for-handling-
2-phenyl-1-3-propanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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